1,3-dihydro-2,1-benzoxaborole-1,4-diol
Overview
Description
1,3-dihydro-2,1-benzoxaborole-1,4-diol, also known as Crisaborole, is a member of the class of benzoxaboroles . It is a phosphodiesterase 4 inhibitor used for the treatment of mild to moderate atopic dermatitis in children and adults .
Synthesis Analysis
Benzoxaboroles play important roles in organic synthesis, molecular recognition, and supramolecular chemistry . They are widely applied as antifungal, antibacterial, antiviral, anti-parasite, and anti-inflammatory agents . The synthesis of benzoxaboroles involves various methods and applications in medicinal chemistry .Molecular Structure Analysis
The molecular formula of 1,3-dihydro-2,1-benzoxaborole-1,4-diol is C7H7BO3 . Its average mass is 149.940 Da and its mono-isotopic mass is 150.048828 Da .Chemical Reactions Analysis
Benzoxaboroles have been used as reagents in the synthesis of P4-benzoxaborole-substituted macrocyclic inhibitors of HCV NS3 protease . They have also been used in the synthesis of antifungal agents .Physical And Chemical Properties Analysis
1,3-dihydro-2,1-benzoxaborole-1,4-diol has a molecular weight of 149.94 . It is a powder with a melting point of 133-135°C .Mechanism of Action
Safety and Hazards
The safety information for 1,3-dihydro-2,1-benzoxaborole-1,4-diol includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dihydro-2,1-benzoxaborole-1,4-diol involves the reaction of 2-formylphenylboronic acid with ethylene glycol in the presence of a catalyst.", "Starting Materials": [ "2-formylphenylboronic acid", "ethylene glycol", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-formylphenylboronic acid and ethylene glycol in a suitable solvent.", "Step 2: Add a catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter the precipitate.", "Step 5: Wash the precipitate with a suitable solvent and dry it under vacuum.", "Step 6: Recrystallize the product from a suitable solvent to obtain pure 1,3-dihydro-2,1-benzoxaborole-1,4-diol." ] } | |
CAS RN |
2346531-53-9 |
Molecular Formula |
C7H7BO3 |
Molecular Weight |
149.9 |
Purity |
90 |
Origin of Product |
United States |
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